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Bis-O-(tert-butyldimethylsilyl)-trans-calcipotriol Bis-O-(tert-butyldimethylsilyl)-trans-calcipotriol
Brand Name: Vulcanchem
CAS No.: 112849-27-1
VCID: VC0029090
InChI: InChI=1S/C39H68O3Si2/c1-27(16-23-35(40)30-18-19-30)33-21-22-34-29(15-14-24-39(33,34)9)17-20-31-25-32(41-43(10,11)37(3,4)5)26-36(28(31)2)42-44(12,13)38(6,7)8/h16-17,20,23,27,30,32-36,40H,2,14-15,18-19,21-22,24-26H2,1,3-13H3/b23-16+,29-17+,31-20+/t27-,32-,33-,34+,35-,36+,39-/m1/s1
SMILES: CC(C=CC(C1CC1)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)C
Molecular Formula: C₃₉H₆₈O₃Si₂
Molecular Weight: 641.13

Bis-O-(tert-butyldimethylsilyl)-trans-calcipotriol

CAS No.: 112849-27-1

Reference Standards

VCID: VC0029090

Molecular Formula: C₃₉H₆₈O₃Si₂

Molecular Weight: 641.13

Bis-O-(tert-butyldimethylsilyl)-trans-calcipotriol - 112849-27-1

CAS No. 112849-27-1
Product Name Bis-O-(tert-butyldimethylsilyl)-trans-calcipotriol
Molecular Formula C₃₉H₆₈O₃Si₂
Molecular Weight 641.13
IUPAC Name (E,1S,4R)-4-[(1R,3aS,4E,7aR)-4-[(2E)-2-[(3S,5R)-3,5-bis[[tert-butyl(dimethyl)silyl]oxy]-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-1-cyclopropylpent-2-en-1-ol
Standard InChI InChI=1S/C39H68O3Si2/c1-27(16-23-35(40)30-18-19-30)33-21-22-34-29(15-14-24-39(33,34)9)17-20-31-25-32(41-43(10,11)37(3,4)5)26-36(28(31)2)42-44(12,13)38(6,7)8/h16-17,20,23,27,30,32-36,40H,2,14-15,18-19,21-22,24-26H2,1,3-13H3/b23-16+,29-17+,31-20+/t27-,32-,33-,34+,35-,36+,39-/m1/s1
SMILES CC(C=CC(C1CC1)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)C
Synonyms (αS)-α-[(1E,3R)-3-[(1R,3aS,4E,7aR)-4-[(2E)-2-[(3S,5R)-3,5-Bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methylenecyclohexylidene]ethylidene]octahydro-7a-methyl-1H-inden-1-yl]-1-buten-1-yl]cyclopropanemethanol; (5E)-1,3-Di-O-(tert-Butyldimethylsilyl)-c
PubChem Compound 13917667
Last Modified Dec 05 2021
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